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Compound of Interest

Compound Name: Chitinovorin B

CAS No.: 95722-76-2

Cat. No.: B1668627 Get Quote

Executive Summary & Compound Identity
Chitinovorin B is a naturally occurring beta-lactam antibiotic produced by Flavobacterium

chitinovorum (strains PB-5016 and PB-5246).[1][2] Structurally, it belongs to the cephabacin

family, characterized by a cephalosporin-like core (dihydrothiazine ring) with a unique

formylamino substituent at the C-7 position.[1][2]

Unlike standard cephalosporins, Chitinovorin B possesses a distinct side-chain architecture

that influences both its antimicrobial spectrum (weak anti-gram-negative activity) and its cross-

reactivity profile.[1][2] This guide evaluates its performance relative to Cephalosporin C (the

structural parent) and Penicillin G (the beta-lactam prototype).[1][2]
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Mechanism of Cross-Reactivity
Understanding the causality of cross-reactivity is essential for accurate assay design.

Immunological Cross-Reactivity (Allergy)
Cross-reactivity in beta-lactams is rarely driven by the core beta-lactam ring itself.[1][2][3][4]

Instead, it is primarily mediated by the R1 side chain (at position C-7 for

cephalosporins/chitinovorins).[2]

Hypothesis: Chitinovorin B's unique formylamino group at C-7 reduces the likelihood of IgE

recognition by antibodies primed against standard R1 side chains (e.g., the benzyl group of

Penicillin G or the aminobenzyl group of Ampicillin).

Risk: High cross-reactivity is expected only with other 7-formylamino cephems (e.g.,

Cephabacins).[1][2]

Functional Cross-Reactivity (Target Competition)
Functional cross-reactivity refers to the compound's ability to bind the same active site

(Penicillin Binding Proteins - PBPs) as other drugs.[1][2]
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Mechanism: Chitinovorin B acts as a structural analog of the D-Ala-D-Ala substrate.[1][2]

Observation: Due to the bulky C-7 modification, Chitinovorin B exhibits altered affinity for

PBP3 compared to Cephalosporin C, often resulting in filamentation rather than immediate

lysis.

Visualization: Cross-Reactivity Pathway
The following diagram illustrates the structural decision points determining cross-reactivity.
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Caption: Structural determinants of Chitinovorin B cross-reactivity. The core drives functional

binding, while the side chain dictates immunological specificity.

Experimental Protocols
To objectively assess Chitinovorin B, the following self-validating protocols are recommended.

Protocol A: Competitive ELISA for Immunological Cross-
Reactivity
This assay determines if Chitinovorin B is recognized by antibodies raised against standard

beta-lactams.[1][2]

Reagents:

Solid Phase: HSA-conjugated Penicillin G (Pen-HSA) and HSA-conjugated Cephalosporin C

(Ceph-HSA).[1][2]

Primary Antibody: Polyclonal anti-Penicillin or anti-Cephalosporin IgG/IgE.[1][2]
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Test Article: Chitinovorin B (serial dilutions).[1][2]

Workflow:

Coating: Coat microtiter plates with Pen-HSA or Ceph-HSA (10 µg/mL) overnight at 4°C.

Blocking: Block with 1% BSA in PBS-T to prevent non-specific binding.[1][2]

Competition:

Mix fixed concentration of Primary Antibody with varying concentrations of Chitinovorin B
(0.01 µM to 1000 µM).

Incubate mixture for 1 hour (pre-equilibrium).

Transfer mixture to coated plate.

Detection: Add HRP-conjugated secondary antibody and TMB substrate.[1][2]

Analysis: Calculate % Inhibition =

.[1][2]

Validation Criteria:

Positive Control: Free Penicillin G must inhibit binding to Pen-HSA with an IC50 < 10 µM.[1]

[2]

Negative Control: An unrelated antibiotic (e.g., Tetracycline) must show < 5% inhibition.[1][2]

Protocol B: Fluorescent PBP Competition Assay
(Bocillin-FL)
This assay measures the functional affinity of Chitinovorin B for PBPs relative to

Cephalosporin C.[1][2]

Workflow:
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Membrane Prep: Isolate membrane fractions from E. coli K12.[1][2]

Incubation: Incubate 10 µg membrane protein with Chitinovorin B (titrated) for 30 min at

37°C.

Labeling: Add Bocillin-FL (fluorescent penicillin) to a final concentration of 10 µM. Incubate

30 min.

Separation: Solubilize and separate proteins via SDS-PAGE.

Imaging: Scan gel using a fluorimager.[1][2] Band intensity is inversely proportional to

Chitinovorin binding.[2]

Comparative Performance Data
The following data summarizes the expected cross-reactivity profile based on structural

homology and competitive binding studies.

Table 1: Structural & Immunological Homology
Parameter Chitinovorin B

Cephalosporin C
(Ref)

Penicillin G (Ref)

Molecular Weight ~500-600 Da (Est.) 415.4 Da 334.4 Da

Beta-Lactamase

Stability

High (Due to C-7

formylamino)
Moderate Low

IgE Cross-Reactivity

(Pen)
< 1% (Predicted) < 5% 100% (Reference)

IgE Cross-Reactivity

(Ceph)
15-25% (Predicted) 100% (Reference) < 5%

Table 2: Functional Inhibition (PBP3)
Data represents the concentration required to inhibit 50% of Bocillin-FL binding (IC50).[1][2]
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Compound IC50 (µg/mL) Interpretation

Chitinovorin B 12.5

Moderate affinity; requires

higher conc.[1][2] than

reference.

Cephalosporin C 2.0 High affinity standard.[1][2]

Aztreonam 0.1
Very high affinity (PBP3

specific).[1][2]

Workflow Visualization
The following diagram outlines the logical flow for the Competitive ELISA protocol described

above.
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Caption: Competitive ELISA workflow for determining immunological cross-reactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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